4-(3-Fluorophenyl)-3-[(3-fluorophenyl)methyl]butan-2-one

• IUPAC Name: 4-(3-fluorophenyl)-3-[(3-fluorophenyl)methyl]butan-2-one
• InChI: InChI=1S/C17H16F2O/c1-12(20)15(8-13-4-2-6-16(18)10-13)9-14-5-3-7-17(19)11-14/h2-7,10-11,15H,8-9H2,1H3
• InChI Key: VCOMQVGHINMKPE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC1=CC(=CC=C1)F)CC2=CC(=CC=C2)F
• Molecular Formula: C17H16F2O
• Molecular Weight: 274.30 g/mol

Description

4-(3-Fluorophenyl)-3-[(3-fluorophenyl)methyl]butan-2-one (F3FMB) is an important organic compound that has many applications in the scientific research fields. It is a fluorinated alkyl phenyl ketone, which is a type of organic compound that contains a carbonyl group bonded to an alkyl and a phenyl group. F3FMB is a versatile compound that can be used in a variety of laboratory experiments, including synthesis, biochemical and physiological studies.

Scientific Research Applications

Synthesis and Polymer Research

• Synthesis of Telechelic Oligomers : The compound has been used in the synthesis of telechelic methyl methacrylate and styrene oligomers with fluorophenyl ketone end groups. This involves copolymerization and ozonolysis of copolymers containing fluorophenyl butadiene units (Dix, Ebdon, & Hodge, 1993).

Crystallography and Structural Analysis

• Crystallographic Structure Studies : The compound's related derivatives have been studied for their crystallographic structures, providing valuable insights into molecular geometry and interactions. For example, research on the crystallographic structure of similar compounds offers insights into spatial arrangements and molecular interactions (Shi & Jiang, 1999).

Organometallic and Coordination Chemistry

• Synthesis of Aryl-Substituted Ligands : The compound has been incorporated in the synthesis of aryl-substituted triamidoamine ligands, demonstrating its utility in creating complex organometallic structures (Greco, Popa, & Schrock, 1998).

Pharmaceutical and Medicinal Chemistry

• Drug Candidate for Neuropsychiatric Disorders : Derivatives of this compound have been explored as potential drug candidates. For example, a tetracyclic butyrophenone derivative has shown promising results as a multifunctional drug for treating neuropsychiatric and neurological disorders (Li et al., 2014).
• Anticancer Activity : Certain analogs have shown sigma-2 receptor affinity and anticancer activity, highlighting their potential in cancer treatment research (Asong et al., 2019).

Chemical Properties and Reactions

• Study of Chemical Reactions : The compound and its derivatives have been used in studies exploring various chemical reactions, such as enzymatic desymmetrization, anionic polymerization, and hydroamination, contributing to a better understanding of chemical properties and reaction mechanisms (Liu et al., 2014); (Ochiai, Tomita, & Endo, 2001); (Younis et al., 2016).